Cas no 2640030-37-9 ((4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol)

• Product Name: (4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol
• CAS No: 2640030-37-9
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 5142655
• PubChem ID: 9855484
• Update Time: 2025-06-08

(4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• Brivudine Impurity 15
• BrivudineImpurity26
• (4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol
• 29780-54-9
• W-200186
• 2-Deoxy-L-erythro-pentofuranose
• 2640030-37-9
• EN300-104539
• SCHEMBL3395690
• (4R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2,4-diol
• AKOS027325999
• AT39709
• FS-4577
• Rel-(4R,5S)-5-(hydroxymethyl)tetrahydrofuran-2,4-diol
• 1643373-32-3

• Inchi： 1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5?/m1/s1
• InChI Key： PDWIQYODPROSQH-OVEKKEMJSA-N
• SMILES： C([C@@H]1OC(O)C[C@H]1O)O

Computed Properties

• Exact Mass: 134.05790880g/mol
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol

Introduction to (4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol (CAS No. 2640030-37-9)

(4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) is a highly specialized organic compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2640030-37-9, has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry defined by the (4R,5S) configuration plays a crucial role in determining its biological activity, making it a subject of intense research interest.

The molecular framework of (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) consists of an oxolane ring substituted with a hydroxymethyl group at the 5-position and hydroxyl groups at the 2- and 4-positions. This arrangement confers upon the compound a high degree of chiral complexity, which is essential for its interaction with biological targets. The oxolane ring itself is a cyclic ether with a three-membered oxygen-containing structure, providing stability while allowing for conformational flexibility that can be exploited in drug design.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) makes it a promising candidate for use as an intermediate in the synthesis of enantiomerically pure drugs. Such drugs are often more effective and have fewer side effects compared to their racemic counterparts. The ability to precisely control the stereochemistry of a compound is critical in medicinal chemistry, as it can significantly influence pharmacokinetic and pharmacodynamic properties.

Current research in the field of biomedicine has highlighted the importance of stereoselective synthesis in developing new therapeutic agents. (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) has been studied for its potential role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where its chiral center can be utilized to enhance selectivity and reduce toxicity. Additionally, its structural motif has been explored in the development of protease inhibitors, which are crucial for treating viral infections and cancer.

The compound's unique structural features also make it an attractive candidate for use in materials science and nanotechnology. The oxolane ring can serve as a scaffold for designing novel polymers and supramolecular assemblies. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is essential for achieving targeted release profiles.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol). Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

The biological activity of (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) has been investigated through both computational modeling and experimental studies. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers understand the binding mechanisms and optimize drug design strategies.

In clinical settings, (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) has shown promise as a lead compound for further development into therapeutic agents. Preclinical studies have demonstrated its efficacy in models of inflammation and pain relief. The compound's ability to modulate specific biological pathways makes it a valuable tool for researchers seeking to develop new treatments for chronic diseases.

The future prospects for (4R,5S-5-(hydroxymethyl)oxolane-2,4-diol) are vast and multifaceted. As our understanding of chiral chemistry continues to evolve, so too will our ability to harness its potential for medical applications. The compound represents a cornerstone in the development of next-generation pharmaceuticals and materials with tailored properties.